4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide
Description
4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Synthesis Analysis
The synthesis of 4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide is not explicitly mentioned in the available resources .Molecular Structure Analysis
The molecular structure of 4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide contains total 36 bond(s); 17 non-H bond(s), 8 multiple bond(s), 5 rotatable bond(s), 2 double bond(s), 6 aromatic bond(s), 1 six-membered ring(s), 1 aromatic hydroxyl(s), and 1 sulfonamide(s) (thio-/dithio-) .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide are not explicitly mentioned in the available resources .Mechanism of Action
While the mechanism of action for this specific compound is not available, sulfonamides in general exhibit a range of pharmacological activities, such as anti-carbonic anhydrase and anti-t dihydropteroate synthetase, allowing them to play a role in treating a diverse range of disease states such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide involves the reaction of 4-hydroxybenzenesulfonamide with 3-methylbutylamine in the presence of a suitable catalyst.", "Starting Materials": [ "4-hydroxybenzenesulfonamide", "3-methylbutylamine", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-hydroxybenzenesulfonamide in a suitable solvent.", "Step 2: Add 3-methylbutylamine to the solution and stir.", "Step 3: Add the catalyst to the reaction mixture and heat under reflux.", "Step 4: Monitor the reaction progress using TLC or other suitable analytical techniques.", "Step 5: Once the reaction is complete, cool the mixture and filter the precipitated product.", "Step 6: Wash the product with a suitable solvent and dry under vacuum.", "Step 7: Characterize the product using various analytical techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS RN |
548768-93-0 |
Product Name |
4-hydroxy-N-(3-methylbutyl)benzene-1-sulfonamide |
Molecular Formula |
C11H17NO3S |
Molecular Weight |
243.3 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
